Cas no 2375268-16-7 (4-Bromo-6-chloro-5-methyl-1-(tetrahydro-pyran-2-yl)-1H-indazole)

• Product Name: 4-Bromo-6-chloro-5-methyl-1-(tetrahydro-pyran-2-yl)-1H-indazole
• CAS No: 2375268-16-7
• MF: C₁₂H₁₂BrIN₂O
• MW: 407.044954299927
• CID: 5971471
• PubChem ID: 145874232
• Update Time: 2025-06-12

4-Bromo-6-chloro-5-methyl-1-(tetrahydro-pyran-2-yl)-1H-indazole Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-6-chloro-5-methyl-1-(tetrahydro-pyran-2-yl)-1H-indazole
• 4-bromo-3-iodo-1-(tetrahydro-2H-pyran-2-yl)-1H-indazole
• 1H-Indazole, 4-bromo-3-iodo-1-(tetrahydro-2H-pyran-2-yl)-
• 4-bromo-3-iodo-1-tetrahydropyran-2-yl-indazole
• WS-02851
• 4-Bromo-3-iodo-1-(oxan-2-yl)indazole
• 2375268-16-7
• E72058
• 4-BROMO-3-IODO-1-(OXAN-2-YL)-1H-INDAZOLE
• EN300-7436609

• Inchi： 1S/C12H12BrIN2O/c13-8-4-3-5-9-11(8)12(14)15-16(9)10-6-1-2-7-17-10/h3-5,10H,1-2,6-7H2
• InChI Key： CVGHNYMSZHCILX-UHFFFAOYSA-N
• SMILES： N1(C2OCCCC2)C2=C(C(Br)=CC=C2)C(I)=N1

Computed Properties

• Exact Mass: 405.91777g/mol
• Monoisotopic Mass: 405.91777g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 281
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 27Ų

Experimental Properties

• Density: 2.11±0.1 g/cm3(Predicted)
• Boiling Point: 472.7±45.0 °C(Predicted)
• pka: -1.81±0.50(Predicted)

Additional information on 4-Bromo-6-chloro-5-methyl-1-(tetrahydro-pyran-2-yl)-1H-indazole

Comprehensive Overview of 4-Bromo-6-chloro-5-methyl-1-(tetrahydro-pyran-2-yl)-1H-indazole (CAS No. 2375268-16-7)

4-Bromo-6-chloro-5-methyl-1-(tetrahydro-pyran-2-yl)-1H-indazole (CAS 2375268-16-7) is a high-value heterocyclic compound widely utilized in pharmaceutical research and organic synthesis. Its unique structural features, including the tetrahydro-pyran moiety and halogenated indazole core, make it a versatile intermediate for drug discovery, particularly in kinase inhibitor development and agrochemical applications. This article delves into its properties, applications, and relevance to current scientific trends.

The molecular structure of 4-Bromo-6-chloro-5-methyl-1H-indazole derivatives has garnered attention due to their bioactivity in modulating enzymatic pathways. Researchers are increasingly exploring its potential in targeted therapies, aligning with the growing demand for precision medicine and small-molecule inhibitors. The compound's CAS 2375268-16-7 is frequently searched in databases like SciFinder and Reaxys, reflecting its industrial significance.

From a synthetic chemistry perspective, the bromo-chloro-methyl substitution pattern on the indazole ring offers multiple sites for further functionalization, enabling the creation of diverse analogs. This adaptability is crucial for structure-activity relationship (SAR) studies, a hot topic in AI-driven drug design. Computational chemists often leverage such scaffolds to predict binding affinities using machine learning models.

Environmental and regulatory considerations are also pivotal. While the compound is not classified as hazardous, its halogenated nature necessitates careful handling per green chemistry principles. Sustainable synthesis methods, such as catalysis and solvent-free reactions, are being explored to minimize waste—a trend resonating with global ESG (Environmental, Social, and Governance) goals.

In the context of patent landscapes, 2375268-16-7 appears in filings related to oncology and inflammation, underscoring its therapeutic potential. Its tetrahydro-pyran group enhances pharmacokinetic properties like solubility, a key focus in oral drug formulation research. These attributes align with frequent search queries on drug bioavailability and prodrug strategies.

Analytical characterization of this compound typically involves HPLC, NMR, and mass spectrometry, techniques central to quality control in API manufacturing. The rise of continuous flow chemistry has further optimized its production, addressing scalability challenges—a recurring theme in process chemistry forums.

As the scientific community prioritizes fragment-based drug discovery, the indazole core of CAS 2375268-16-7 serves as a privileged scaffold. Its synergy with cryo-EM and X-ray crystallography for target validation exemplifies its role in modern structural biology.

In summary, 4-Bromo-6-chloro-5-methyl-1-(tetrahydro-pyran-2-yl)-1H-indazole represents a nexus of innovation across multiple disciplines. Its relevance to personalized therapeutics, computational chemistry, and sustainable synthesis ensures its prominence in both academic and industrial research pipelines.